Cas no 92036-78-7 (N-[2-(diethylamino)ethyl]cyclohexanamine)

• Product Name: N-[2-(diethylamino)ethyl]cyclohexanamine
• CAS No: 92036-78-7
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• CID: 997749
• PubChem ID: 295962
• Update Time: 2025-07-24

N-[2-(diethylamino)ethyl]cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-N',N'-diethylethane-1,2-diamine
• N-[2-(diethylamino)ethyl]cyclohexanamine
• NSC165628
• N1-Cyclohexyl-N2,N2-diethylethane-1,2-diamine
• NSC-165628
• EN300-168893
• N~2~-Cyclohexyl-N~1~,N~1~-diethylethane-1,2-diamine
• 92036-78-7
• AKOS000235286
• DTXSID90304403

• Inchi： 1S/C12H26N2/c1-3-14(4-2)11-10-13-12-8-6-5-7-9-12/h12-13H,3-11H2,1-2H3
• InChI Key： PRRMLKSVHIYPDE-UHFFFAOYSA-N
• SMILES： N(CCN(CC)CC)C1CCCCC1

Computed Properties

• Exact Mass: 198.21
• Monoisotopic Mass: 198.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.88
• Boiling Point: 261.1°C at 760 mmHg
• Flash Point: 78°C
• Refractive Index: 1.477

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-[2-(diethylamino)ethyl]cyclohexanamine

Professional Introduction to N-[2-(diethylamino)ethyl)cyclohexanamine (CAS No. 92036-78-7)

N-[2-(diethylamino)ethyl)cyclohexanamine, a compound with the chemical formula C₁₂H₂₅N, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound’s molecular structure, featuring a cyclohexane ring substituted with a diethylaminoethyl chain, contributes to its distinct chemical behavior and reactivity. Understanding its synthesis, properties, and emerging applications is crucial for researchers and professionals in the pharmaceutical industry.

The synthesis of N-[2-(diethylamino)ethyl)cyclohexanamine involves multi-step organic reactions that highlight the compound’s complexity. Typically, the process begins with the formation of the cyclohexanamine core, followed by the introduction of the diethylaminoethyl group. Advanced synthetic methodologies, such as nucleophilic substitution reactions and catalytic hydrogenation, are often employed to achieve high yields and purity. These synthetic routes underscore the importance of precise control over reaction conditions to optimize the compound’s yield and minimize byproduct formation.

One of the most compelling aspects of N-[2-(diethylamino)ethyl)cyclohexanamine is its potential role in medicinal chemistry. The compound’s structural features make it a versatile intermediate in the synthesis of various pharmacologically active agents. Researchers have explored its utility in developing novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of both a cyclohexane ring and a diethylamino group provides multiple sites for functionalization, enabling the creation of derivatives with tailored biological activities.

Recent studies have highlighted the pharmacological significance of N-[2-(diethylamino)ethyl)cyclohexanamine in modulating neurotransmitter systems. Its structural similarity to known bioactive amines suggests potential interactions with receptors and enzymes involved in neural signaling. Preclinical investigations have demonstrated that derivatives of this compound exhibit promising effects on central nervous system (CNS) function, including anxiolytic and antidepressant properties. These findings have opened new avenues for exploring N-[2-(diethylamino)ethyl)cyclohexanamine as a lead compound for developing next-generation CNS therapeutics.

The compound’s stability and solubility profile are also critical factors in its pharmaceutical applicability. N-[2-(diethylamino)ethyl)cyclohexanamine demonstrates good solubility in common organic solvents, facilitating its use in formulation development. Additionally, its chemical stability under various storage conditions enhances its suitability for industrial-scale production. These characteristics make it an attractive candidate for further development into clinical-grade drugs.

In conclusion, N-[2-(diethylamino)ethyl)cyclohexanamine (CAS No. 92036-78-7) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with its synthetic accessibility and favorable physicochemical properties, position it as a valuable building block for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing complex medical challenges.